Cas no 14481-26-6 (Titanium oxalate, potassium)

• Product Name: Titanium oxalate, potassium
• CAS No: 14481-26-6
• MF: C₄H₂K₂O₁₀Ti
• MW: 336.11628484726
• MDL: MFCD00054420
• CID: 49815
• Update Time: 2025-07-28

Titanium oxalate, potassium Chemical and Physical Properties

Names and Identifiers

• Titanium oxalate, potassium
• Potassium titanyl oxalate
• Dipotassium titanium oxide dioxalate
• POTASSIUM TITANIUM OXALATE EXTRA PURE
• Potassium titanium oxalate
• Potassium titanyl ox
• Potassium titanium oxide oxalate
• POTASSIUM TITANIUM OXALATE DIHYDRATE
• TITANIUM POTASSIUM OXALATE DIHYDRATE
• POTASSIUM BIS(OXALATO)OXOTITANATE(IV)
• POTASSIUM TITANIUM OXIDE OXALATE-2-HYDRATE
• POTASSIUM TITANIUM OXIDE OXALATE DIHYDRATE
• Titanate(2-), bis[ethanedioato(2-)-κO1,κO2]oxo-, potassium (1:2), (SP-5-21)-

• MDL： MFCD00054420
• Inchi： 1S/2C2H2O4.2K.H2O.O.Ti/c2*3-1(4)2(5)6;;;;;/h2*(H,3,4)(H,5,6);;;1H2;;/q;;2*+1;;;+2/p-4
• InChI Key： PWFZXUZAZXIMJW-UHFFFAOYSA-J
• SMILES： C(=O)(O[Ti](=O)OC(=O)C([O-])=O)C([O-])=O.O.[K+].[K+]

Computed Properties

• Exact Mass: 335.84000
• Monoisotopic Mass: 317.829592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 62.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 159.16000
• LogP: -4.69550
• Vapor Pressure: No data available

Titanium oxalate, potassium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Packing Group：III
• Hazard Level：6.1(b)
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Titanium oxalate, potassium

Titanium Oxalate, Potassium (CAS No. 14481-26-6): An Overview and Recent Advances

Titanium oxalate, potassium (CAS No. 14481-26-6) is a compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as potassium titanium oxalate, is a coordination complex of titanium and oxalate ions, stabilized by potassium ions. Its unique chemical structure and properties make it a valuable material in various applications, from catalysis to drug delivery systems.

The chemical formula of potassium titanium oxalate is K₂Ti(C₂O₄)₂. It is a white crystalline solid that is soluble in water and exhibits interesting thermal and optical properties. The compound is synthesized through the reaction of titanium(IV) chloride with potassium oxalate in an aqueous medium. This synthesis process can be finely tuned to control the size and morphology of the resulting crystals, which are crucial for optimizing its performance in different applications.

Recent research has highlighted the potential of potassium titanium oxalate in several advanced applications. In the field of catalysis, studies have shown that potassium titanium oxalate can serve as an effective catalyst support or precursor for the preparation of highly active and stable catalysts. For instance, a study published in the Journal of Catalysis demonstrated that potassium titanium oxalate-derived catalysts exhibited superior activity and selectivity in the oxidation of alcohols compared to traditional catalysts. The unique structure of potassium titanium oxalate allows for the uniform dispersion of active metal species, enhancing catalytic performance.

In materials science, potassium titanium oxalate has been explored for its potential in the development of novel functional materials. Research published in Advanced Materials reported the use of potassium titanium oxalate as a template for the synthesis of mesoporous titanium dioxide (TiO₂) with controlled pore sizes and high surface areas. These mesoporous materials have shown promise in applications such as photocatalysis, gas sensing, and energy storage devices. The ability to tailor the structure of potassium titanium oxalate makes it a versatile precursor for creating materials with specific properties.

In the realm of pharmaceutical research, potassium titanium oxalate has been investigated for its potential as a drug delivery vehicle. A study published in Pharmaceutical Research explored the use of potassium titanium oxalate nanoparticles as carriers for antitumor drugs. The nanoparticles were found to enhance the solubility and bioavailability of hydrophobic drugs, leading to improved therapeutic outcomes. The biocompatibility and low toxicity of potassium titanium oxalate make it a promising candidate for safe and effective drug delivery systems.

The thermal stability of potassium titanium oxalate is another important aspect that has been studied extensively. Research published in Thermochemistry Acta investigated the thermal decomposition behavior of potassium titanium oxalate under different conditions. The compound was found to decompose into TiO₂ at elevated temperatures, releasing CO₂. This thermal decomposition process can be utilized to prepare high-purity TiO₂, which has numerous industrial applications.

In conclusion, potassium titanium oxalate (CAS No. 14481-26-6) is a multifaceted compound with a wide range of potential applications in chemistry, materials science, and pharmaceutical research. Its unique chemical structure and properties make it an attractive material for advanced technological developments. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.